Cas no 121-48-2 (3,5-Disulfobenzoic Acid)

3,5-Disulfobenzoic Acid is a highly functionalized aromatic compound featuring two sulfonic acid groups at the 3- and 5-positions of the benzoic acid ring. This structure imparts strong acidity and excellent water solubility, making it valuable as an intermediate in organic synthesis, particularly for producing dyes, catalysts, and chelating agents. Its dual sulfonic acid groups enhance reactivity in electrophilic substitution and metal coordination, enabling applications in advanced material science and industrial processes. The compound's stability under acidic conditions and its ability to form stable complexes with metal ions further broaden its utility in analytical chemistry and wastewater treatment. Its high purity and consistent performance ensure reliability in research and industrial applications.

3,5-Disulfobenzoic Acid structure

Product Name:3,5-Disulfobenzoic Acid

CAS No:121-48-2

MF:C₇H₆O₈S₂

MW:282.247740268707

CID:228086

PubChem ID:67137

Update Time:2025-07-02

3,5-Disulfobenzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,3,5-disulfo-
- 3,5-disulphobenzoic acid
- 3,5-Disulfo-benzoesaeure
- 3,5-disulfo-benzoic acid
- 3,5-disulfonicbenzoic acid
- 3.5-Disulfo-benzoesaeure
- AC1L26XE
- AC1Q6WI5
- Benzoesaeure-disulfonsaeure-(3.5)
- CTK4B2380
- 3,5-Disulfobenzoic acid
- 3,5-disulfo-benzoic aci
- AKOS015917571
- EINECS 204-474-1
- SCHEMBL698240
- 121-48-2
- A804742
- Benzoic acid, 3,5-disulfo-
- DTXSID6059524
- FT-0655403
- NS00023961
- 3,5-Disulfobenzoic Acid
- Inchi： 1S/C7H6O8S2/c8-7(9)4-1-5(16(10,11)12)3-6(2-4)17(13,14)15/h1-3H,(H,8,9)(H,10,11,12)(H,13,14,15)
- InChI Key： LZRAAMHXKXNHEF-UHFFFAOYSA-N
- SMILES： S(C1C=C(C(=O)O)C=C(C=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

Exact Mass: 281.95038
Monoisotopic Mass: 281.95040949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 453
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -1.1
Topological Polar Surface Area: 163Å²

Experimental Properties

PSA: 146.04

3,5-Disulfobenzoic Acid Pricemore >>

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